2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one

• IUPAC Name: (4Z)-2-(2,5-dichlorophenyl)-4-[(3-ethoxyphenyl)methylidene]-1,3-oxazol-5-one
• InChI: InChI=1S/C18H13Cl2NO3/c1-2-23-13-5-3-4-11(8-13)9-16-18(22)24-17(21-16)14-10-12(19)6-7-15(14)20/h3-10H,2H2,1H3/b16-9-
• InChI Key: WXQNNFRJWPRHFO-SXGWCWSVSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C=C2C(=O)OC(=N2)C3=C(C=CC(=C3)Cl)Cl
• Isomeric SMILES: CCOC1=CC=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H13Cl2NO3
• Molecular Weight: 362.2 g/mol

Description

2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one, also known as DBO, is a synthetic compound that has been widely used in scientific research. DBO is a member of the oxazole family and has a unique chemical structure that makes it a valuable tool in various fields of study.

Mechanism of Action

2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one binds to the catalytic domain of PKC and inhibits its activity by preventing the phosphorylation of target proteins. The inhibition of PKC activity by 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models of disease. 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has also been shown to modulate ion channel activity and neurotransmitter release in the brain, suggesting its potential as a therapeutic agent for neurological disorders.
Biochemical and Physiological Effects
2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, modulation of ion channel activity, and reduction of inflammation. 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has also been shown to have antioxidant properties and protect against oxidative stress-induced damage in cells.

Advantages and Limitations for Lab Experiments

2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has several advantages as a research tool, including its high potency and specificity for PKC inhibition, its ability to penetrate cell membranes and cross the blood-brain barrier, and its relatively low toxicity. However, 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one also has some limitations, such as its instability in aqueous solutions and its potential for off-target effects at high concentrations.

Future Directions

There are several future directions for the research of 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one. One potential application of 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one is as a therapeutic agent for cancer and neurological disorders. Further studies are needed to investigate the safety and efficacy of 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one in animal models and clinical trials. Another future direction is the development of new analogs of 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one with improved pharmacological properties, such as increased stability and specificity for PKC isoforms. Additionally, 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one can be used as a tool to investigate the role of PKC in other biological systems, such as immune function and cardiovascular function.
Conclusion
In conclusion, 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one is a synthetic compound that has been widely used in scientific research. 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one is a potent inhibitor of PKC and has various biochemical and physiological effects. 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has several advantages as a research tool, but also has some limitations. There are several future directions for the research of 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one, including its potential as a therapeutic agent and the development of new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one involves the reaction of 2,5-dichlorophenylhydrazine with 3-ethoxybenzaldehyde in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with phosphorus oxychloride and triethylamine to obtain 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one. The yield of 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one can be improved by optimizing the reaction conditions, such as temperature, reaction time, and reagent ratio.

Scientific Research Applications

2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has been used in various fields of study, including medicinal chemistry, pharmacology, and neuroscience. 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one is a potent inhibitor of protein kinase C (PKC), which plays a critical role in cell signaling and regulation. PKC is involved in various physiological processes, such as cell proliferation, differentiation, and apoptosis. Therefore, 2-(2,5-dichlorophenyl)-4-(3-ethoxybenzylidene)-1,3-oxazol-5(4H)-one has been used as a tool to investigate the role of PKC in various biological systems.